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Compound of Interest

Compound Name: 1-Bromononane-d3

Cat. No.: B12396705 Get Quote

Essential Safety and Handling Guide for 1-
Bromononane-d3
This guide provides immediate, essential safety and logistical information for handling 1-
Bromononane-d3 in a laboratory setting. The safety information is primarily based on its non-

deuterated analogue, 1-Bromononane, as their chemical and toxicological properties are

expected to be very similar.
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Identifier 1-Bromononane-d3 1-Bromononane

CAS Number 1219799-20-8[1] 693-58-3[1]

Molecular Formula C₉D₁₉Br C₉H₁₉Br[1]

Molecular Weight 226.27 g/mol 207.15 g/mol

Appearance Clear, colorless liquid Clear, colorless liquid

Boiling Point No data available 201 °C (lit.)

Melting Point No data available -29 °C

Density No data available 1.084 g/mL at 25 °C (lit.)

Flash Point No data available 90 °C (194 °F) - closed cup

Solubility Insoluble in water Insoluble in water

Hazard Identification and Personal Protective Equipment
(PPE)
1-Bromononane is a combustible liquid and is very toxic to aquatic life. It may cause irritation to

the skin, eyes, and respiratory tract. Inhalation of high concentrations can lead to central

nervous system depression.

Personal Protective Equipment (PPE) is mandatory when handling this substance.
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PPE Category Required Equipment Specifications

Eye and Face Protection

Safety glasses with side

shields or goggles. A face

shield may be required for

splash hazards.

Must meet ANSI Z.87.1

standards.

Skin Protection

Chemical-resistant gloves

(e.g., nitrile, neoprene). A lab

coat or chemical-resistant

apron. Closed-toe shoes.

Gloves should be inspected

before use and disposed of

properly.

Respiratory Protection

Use in a well-ventilated area or

a chemical fume hood. If

ventilation is inadequate, a

NIOSH-approved respirator

with an appropriate cartridge is

necessary.

Respirator use requires a

formal respiratory protection

program.

Operational Plan: Step-by-Step Handling Procedure
1. Preparation and Engineering Controls:

Ensure a chemical fume hood is operational and available.

Verify that an eyewash station and safety shower are accessible.

Keep the compound away from heat, sparks, and open flames as it is a combustible liquid.

Have spill control materials (e.g., absorbent pads, sand) readily available.

2. Donning Personal Protective Equipment (PPE):

Put on a lab coat, closed-toe shoes, safety goggles, and chemical-resistant gloves before

handling the chemical.

3. Handling the Chemical:
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Conduct all work with 1-Bromononane-d3 inside a chemical fume hood to minimize

inhalation of vapors.

Avoid direct contact with skin, eyes, and clothing.

Use appropriate tools (e.g., spatula, pipette) to handle the substance.

Keep containers tightly closed when not in use.

4. Storage:

Store in a cool, dry, and well-ventilated area away from incompatible substances like strong

oxidizing agents and strong bases.

The storage area should be clearly labeled.

Disposal Plan
1. Waste Collection:

Collect all waste materials containing 1-Bromononane-d3, including contaminated

consumables like gloves and paper towels, in a designated and clearly labeled hazardous

waste container.

2. Waste Segregation:

Do not mix halogenated organic waste with other waste streams.

3. Disposal Procedure:

Dispose of the hazardous waste through a licensed professional waste disposal service. This

can often be arranged through your institution's Environmental Health and Safety (EHS)

department.

Contaminated packaging should be disposed of as unused product.

Emergency Procedures
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First Aid Measures:

In case of skin contact: Immediately wash the affected area with soap and plenty of water for

at least 15 minutes and seek medical attention. Remove contaminated clothing and wash it

before reuse.

In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.

If inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention.

If swallowed: Do NOT induce vomiting. Rinse the mouth with water and drink 2-4 cupfuls of

milk or water if the person is conscious and alert. Seek immediate medical attention.

Accidental Release Measures:

Evacuate the area and remove all sources of ignition.

Ventilate the area of the spill.

Wear appropriate PPE, including respiratory protection.

Contain the spill using an inert absorbent material like sand or earth.

Collect the absorbed material into a suitable container for hazardous waste disposal.

Diagram of Safe Handling Workflow
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Workflow for Safe Handling of 1-Bromononane-d3
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Caption: A diagram illustrating the safe handling workflow for 1-Bromononane-d3.

Experimental Protocols:

Detailed experimental protocols involving 1-Bromononane-d3 were not available in the initial

search. Researchers should consult relevant literature or internal standard operating

procedures for specific experimental methodologies. The handling and disposal procedures

outlined above provide a general framework for safely incorporating this compound into

experimental work.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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